Cas no 1353962-28-3 ({Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid)

• Product Name: {Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid
• CAS No: 1353962-28-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2160892
• Update Time: 2025-06-08

{Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {Methyl-[2-oxo-2-(1h-pyrrol-2-yl)-ethyl]-amino}-acetic acid
• 2-(Methyl(2-oxo-2-(1H-pyrrol-2-yl)ethyl)amino)acetic acid
• AM93200
• {methyl-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]amino}acetic acid
• {Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid

• Inchi： 1S/C9H12N2O3/c1-11(6-9(13)14)5-8(12)7-3-2-4-10-7/h2-4,10H,5-6H2,1H3,(H,13,14)
• InChI Key： GUNZXHIOWIDEBJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)CN(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid

Comprehensive Overview of Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid (CAS No. 1353962-28-3)

The compound Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid (CAS No. 1353962-28-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrrole ring, a methyl group, and an acetic acid moiety, making it a subject of interest in pharmaceutical and biochemical research. The pyrrole component is particularly noteworthy due to its prevalence in biologically active compounds, such as porphyrins and alkaloids, which are essential for various metabolic processes.

In recent years, the demand for heterocyclic compounds like Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for synthesizing novel therapeutics, particularly in the fields of anti-inflammatory and antioxidant agents. The compound's carboxylic acid functionality also makes it a candidate for peptide coupling reactions, a hot topic in bioconjugation and proteomics research.

From a synthetic chemistry perspective, the Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid structure offers versatility. Its ketone and amino groups provide multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small molecular changes can significantly impact biological efficacy. Such studies are frequently searched in academic and industrial databases, reflecting the compound's relevance in modern medicinal chemistry.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid. Topics like catalyst optimization and solvent-free reactions are gaining traction, as evidenced by frequent searches in scientific literature. The compound's compatibility with biodegradable materials further enhances its appeal in environmentally conscious applications.

In analytical chemistry, Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid poses intriguing challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are often employed to characterize its purity and stability. These methods are critical for ensuring reproducibility in research, a topic frequently queried by scientists and quality control professionals. The compound's chromatographic behavior is also a subject of study, particularly in HPLC and LC-MS applications.

Beyond its scientific applications, Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid has garnered attention in the patent literature. Innovations involving this compound often revolve around intellectual property protection for novel drug formulations or biomaterials. This aligns with the broader trend of patent analytics and technology scouting, which are highly searched topics in the pharmaceutical and biotech industries.

In conclusion, Methyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid (CAS No. 1353962-28-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural features, combined with emerging trends in drug development, sustainable chemistry, and analytical methodologies, make it a compelling subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.